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Compound of Interest

Compound Name: Irak4-IN-13

Cat. No.: B12418616

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like Irak4-IN-13, an inhibitor of
Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a safe and
efficient research environment.

Chemical and Safety Data Summary

The following table summarizes key quantitative data for a closely related compound, IRAK4-
IN-1, which can be used as a conservative proxy for handling Irak4-IN-13 in the absence of a
specific Safety Data Sheet (SDS).
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Property Value Reference
Chemical Formula C19H23N50 [1]
Molecular Weight 337.42 g/mol [1]
Appearance Powder [1]

-20°C (powder) or -80°C (in
Storage Temperature [1]
solvent)

Harmful if swallowed. Very
Hazards toxic to aquatic life with long [1]

lasting effects.

Solubility (DMSO) 4 mg/mL (11.85 mM) [2]

Personal Protective Equipment (PPE)

Arisk assessment should be conducted to determine the specific PPE required. However, as a
baseline, the following PPE is recommended when handling Irak4-IN-13 and other hazardous
drugs.[3][4]

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves are required.[3] Ensure
gloves have been tested for resistance to hazardous drugs.

o Gowns: A disposable, back-closing gown made of a low-permeability fabric that has been
tested for resistance to hazardous drugs is required.[3][5]

o Eye and Face Protection: Safety goggles with side shields or a full-face shield should be
worn to protect against splashes.[1][4]

» Respiratory Protection: For procedures that may generate aerosols or if handling the powder
outside of a containment device, a NIOSH-approved respirator (e.g., N95) is recommended.

[5]

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the procedural, step-by-step guidance for the safe handling of Irak4-IN-
13.

1. Receiving and Unpacking:

¢ Inspect the package for any signs of damage or leakage upon arrival.
e Wear a single pair of chemotherapy gloves during unpacking.

» Verify the container label matches the order information.

e Transport the sealed container to the designated storage area.

2. Storage:

» Store the compound in a tightly sealed, clearly labeled container.[1]

e Maintain the recommended storage temperature of -20°C for the powder or -80°C for
solutions.[1]

» Store in a well-ventilated area away from incompatible materials.[1]

3. Preparation of Stock Solutions:

 All handling of the powdered compound must be performed in a certified chemical fume
hood or a Class Il Biosafety Cabinet (BSC) to minimize inhalation exposure.[5]

e Don the appropriate PPE as outlined above.

o Carefully weigh the required amount of powder. Avoid creating dust.

e Slowly add the solvent (e.g., DMSO) to the powder to avoid splashing.

o Cap the vial tightly and vortex until the compound is fully dissolved.

o Clearly label the stock solution with the compound name, concentration, solvent, date, and
your initials.

4. Use in Experiments:

o Conduct all experimental procedures involving Irak4-IN-13 within a chemical fume hood or
BSC.

» Use disposable plasticware whenever possible to minimize contamination.

o After use, decontaminate all non-disposable equipment that came into contact with the
compound.

Disposal Plan
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Proper disposal of Irak4-IN-13 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

Solid Waste:

o All disposable items contaminated with Irak4-IN-13 (e.g., gloves, gowns, pipette tips, vials)
must be collected in a designated, sealed hazardous waste container.

Liquid Waste:

o Agueous solutions containing Irak4-IN-13 should be collected in a clearly labeled
hazardous waste container. Avoid releasing the compound into the environment.[1]

Sharps Waste:

o Needles and other sharps contaminated with Irak4-IN-13 must be disposed of in a
designated sharps container.

Final Disposal:

o All hazardous waste must be disposed of through your institution's environmental health
and safety (EHS) office in accordance with local, state, and federal regulations.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for handling Irak4-IN-13.
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Caption: Workflow for the safe handling and disposal of Irak4-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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